Cas no 2227818-54-2 ((1S)-3-amino-1-(2,6-dimethylphenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(2,6-dimethylphenyl)propan-1-ol
• CAS No: 2227818-54-2
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6440816
• PubChem ID: 165965990
• Update Time: 2025-05-19

(1S)-3-amino-1-(2,6-dimethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(2,6-dimethylphenyl)propan-1-ol
• 2227818-54-2
• EN300-1728150

• Inchi： 1S/C11H17NO/c1-8-4-3-5-9(2)11(8)10(13)6-7-12/h3-5,10,13H,6-7,12H2,1-2H3/t10-/m0/s1
• InChI Key： QXPFZLWEZXESGQ-JTQLQIEISA-N
• SMILES： O[C@@H](CCN)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-3-amino-1-(2,6-dimethylphenyl)propan-1-ol

Introduction to (1S)-3-amino-1-(2,6-dimethylphenyl)propan-1-ol (CAS No. 2227818-54-2)

(1S-3-amino-1-(2,6-dimethylphenyl)propan-1-ol) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number CAS No. 2227818-54-2, has garnered attention due to its potential applications in drug development and biochemical research. The molecule's stereochemistry, specifically the (1S) configuration, plays a crucial role in its biological activity and interaction with target enzymes or receptors.

The structural framework of (1S)-3-amino-1-(2,6-dimethylphenyl)propan-1-ol consists of a propyl chain substituted with an amino group at the third carbon and a phenyl ring at the first carbon, which is further substituted with two methyl groups at the 2nd and 6th positions. This particular arrangement contributes to the compound's solubility, stability, and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of both amine and aromatic functional groups enhances its versatility in forming various chemical bonds and interactions.

In recent years, there has been a growing interest in exploring the pharmacological properties of this compound. Studies have indicated that (1S)-3-amino-1-(2,6-dimethylphenyl)propan-1-ol exhibits promising activities in modulating certain biological pathways. For instance, research has suggested that it may interact with enzymes involved in neurotransmitter synthesis or metabolism, potentially making it useful in the development of therapies for neurological disorders. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its role as a scaffold for drug design.

The stereochemical purity of (1S)-3-amino-1-(2,6-dimethylphenyl)propan-1-ol is particularly noteworthy, as enantiomeric differences can significantly influence a compound's efficacy and safety profiles. Advances in chiral synthesis techniques have enabled the production of this compound with high enantiomeric excess, ensuring that its biological effects are predictable and consistent. This has opened up new avenues for optimizing drug candidates based on this molecular motif.

Recent breakthroughs in computational chemistry have also contributed to a deeper understanding of (1S)-3-amino-1-(2,6-dimethylphenyl)propan-1-ol's interactions. Molecular docking studies have revealed potential binding modes with various targets, providing insights into how this compound might exert its effects at the molecular level. These computational approaches complement experimental data, allowing researchers to design more targeted experiments and refine their drug development strategies.

The synthetic pathways for producing (1S)-3-amino-1-(2,6-dimethylphenyl)propan-1-ol have been refined to achieve high yields and purity. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis are commonly employed to construct the desired stereocenter with precision. These methods not only improve the efficiency of production but also reduce costs associated with downstream purification processes.

Future research directions for (1S)-3-amino-1-(2,6-dimethylphenyl)propan-1-ol include exploring its potential as a lead compound for novel therapeutics. By leveraging structure-based drug design principles, scientists aim to modify its core structure to enhance specific biological activities while minimizing side effects. Additionally, investigating its behavior in vivo will provide critical data on its pharmacokinetics and therapeutic potential.

The compound's role in interdisciplinary research is also noteworthy. Its unique combination of functional groups makes it a valuable tool for studying enzyme mechanisms, protein-ligand interactions, and other biochemical processes. This cross-disciplinary utility underscores the importance of compounds like (1S)-3-amino-1-(2,6-dimethylphenyl)propan-1-ol in advancing our understanding of fundamental biological systems.

In conclusion, (1S)-3-amino-1-(2,6-dimethylphenyl)propan-1-ol represents a significant advancement in pharmaceutical chemistry. Its well-defined structure, stereochemical purity, and promising biological activities make it a compelling candidate for further research and development. As our understanding of its properties continues to grow, so too will its potential applications in medicine and biotechnology.